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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771 Get Quote

Technical Support Center: 1,3-
Bis(bromomethyl)benzene
This guide provides essential safety information, troubleshooting advice, and detailed protocols

for researchers, scientists, and drug development professionals working with the potent

lachrymatory agent, 1,3-Bis(bromomethyl)benzene (also known as α,α'-Dibromo-m-xylene).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,3-Bis(bromomethyl)benzene?

A1: 1,3-Bis(bromomethyl)benzene is a powerful lachrymatory agent, meaning it can cause

immediate and severe irritation to the eyes, leading to tearing, pain, and temporary blindness.

[1][2] It is also classified as a corrosive substance that can cause severe skin burns and

damage to the respiratory tract if inhaled.[3][4][5][6] The dust and vapors are particularly

hazardous.

Q2: What are the immediate symptoms of exposure to 1,3-Bis(bromomethyl)benzene?

A2: Upon exposure, you may experience intense eye pain, excessive tearing, blepharospasm

(involuntary eyelid closure), and a burning sensation in the eyes, nose, throat, and on the skin.

[2][7] Inhalation can lead to coughing, chest tightness, and difficulty breathing.[7]

Q3: How does 1,3-Bis(bromomethyl)benzene cause eye and skin irritation?
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A3: Like many lachrymatory agents, 1,3-Bis(bromomethyl)benzene acts as an alkylating

agent. Its reactive bromomethyl groups can covalently bond to sensory nerve receptors in the

cornea and skin, specifically activating ion channels like TRPA1.[2] This activation leads to a

rapid inflammatory response, pain, and the sensation of irritation.[2][8]

Q4: Is there an antidote for exposure to 1,3-Bis(bromomethyl)benzene?

A4: There is no specific antidote for exposure.[7] Treatment focuses on immediate

decontamination to remove the agent and supportive care to manage the symptoms.[7][8]

Troubleshooting Guide
Issue: I can smell a sharp, irritating odor in the lab, but I haven't opened the main container of

1,3-Bis(bromomethyl)benzene.

Possible Cause: There may be a small spill or residual contamination on a piece of

equipment or a lab surface. The vapor pressure of the compound, although low, is sufficient

to cause irritation at very low concentrations.

Solution:

Immediately notify colleagues and restrict access to the affected area.

If you feel any eye or respiratory irritation, evacuate the area and follow the first aid

procedures outlined in the Experimental Protocols section.

Wearing full Personal Protective Equipment (PPE), including a respirator with an

appropriate cartridge, visually inspect the work area for any spills.

Neutralize and clean any suspected contamination using the decontamination protocol

provided below.

Ensure laboratory ventilation is functioning correctly.

Issue: My eyes started to tear up while I was weighing out 1,3-Bis(bromomethyl)benzene,

even though I was wearing safety glasses.
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Possible Cause: Safety glasses alone do not provide a sufficient seal against the vapors and

fine dust of this compound.

Solution:

Immediately and safely move away from the source of exposure.

Proceed to an emergency eyewash station and flush your eyes for at least 15 minutes.[5]

[9][10]

Seek medical attention.

Prevention: Always handle 1,3-Bis(bromomethyl)benzene in a certified chemical fume

hood.[5] Wear chemical splash goggles and a face shield for full protection.[3][10]

Issue: I accidentally spilled a small amount of 1,3-Bis(bromomethyl)benzene powder on my

gloved hand.

Possible Cause: Accidental spillage during transfer.

Solution:

Immediately remove the contaminated glove without touching your skin with the outside of

the glove.

Wash your hands thoroughly with soap and water.

Place the contaminated glove and any other contaminated materials in a sealed bag for

hazardous waste disposal.

If skin contact is suspected, wash the affected area with copious amounts of soap and

water for at least 15 minutes and seek medical advice.[3]

Quantitative Data
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Property Value Source

Molecular Formula C₈H₈Br₂ [6]

Molecular Weight 263.96 g/mol [6][11][12]

Appearance White to pale yellow solid [11]

Melting Point 74-77 °C [11]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H330:

Fatal if inhaled.

[6]

Signal Word Danger [4][6]

Experimental Protocols
Protocol 1: Safe Handling and Weighing of 1,3-
Bis(bromomethyl)benzene

Preparation:

Work exclusively within a certified chemical fume hood.[5]

Ensure an emergency eyewash station and safety shower are immediately accessible.[3]

[10]

Don the following PPE:

Nitrile gloves (double-gloving is recommended).

Chemical-resistant lab coat.

Chemical splash goggles and a full-face shield.[3][10]

A NIOSH-approved respirator with cartridges appropriate for organic vapors and acid

gases.

Procedure:
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Place a tared weigh boat on an analytical balance inside the fume hood.

Carefully open the container of 1,3-Bis(bromomethyl)benzene, avoiding any dispersal of

dust.

Using a clean, designated spatula, transfer the desired amount of the solid to the weigh

boat.

Securely close the main container.

Proceed with your experimental setup within the fume hood.

Decontamination of Equipment:

Wipe down the spatula and any other contaminated surfaces with a cloth soaked in a

freshly prepared 10% sodium bicarbonate solution, followed by isopropanol, and then

water.

Dispose of all contaminated disposables in a designated hazardous waste container.

Protocol 2: Emergency First Aid for Exposure
Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

emergency eyewash station, occasionally lifting the upper and lower eyelids.[5][9][10]

Remove contact lenses if present and easy to do.[5]

Seek immediate medical attention.[4][5]

Skin Contact:

Immediately remove all contaminated clothing.[5][9]

Wash the affected skin area with large amounts of soap and water for at least 15 minutes.

[3]

Seek immediate medical attention.[3][5]
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Inhalation:

Move the affected person to fresh air immediately.[3][5]

If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.

[5]

Seek immediate medical attention.[4][5]

Ingestion:

Do NOT induce vomiting.[5]

Rinse the mouth with water.[5]

Never give anything by mouth to an unconscious person.[9]

Seek immediate medical attention.[9]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tear gas - Wikipedia [en.wikipedia.org]

2. The Biological Mechanisms of Tear Gas on the Human Body - New Jersey Anesthesia
Professionals [njanesthesiaprofessionals.com]

3. synquestlabs.com [synquestlabs.com]

4. tcichemicals.com [tcichemicals.com]

5. fishersci.com [fishersci.com]

6. 1,3-Bis(bromomethyl)benzene|CAS 626-15-3 [benchchem.com]

7. researchgate.net [researchgate.net]

8. Noxious effects of riot control agents on the ocular surface: Pathogenic mechanisms and
management - PMC [pmc.ncbi.nlm.nih.gov]

9. fishersci.com [fishersci.com]

10. synquestlabs.com [synquestlabs.com]

11. nbinno.com [nbinno.com]

12. Benzene, 1,3-bis(bromomethyl)- | C8H8Br2 | CID 69373 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [dealing with the lachrymatory properties of 1,3-
Bis(bromomethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165771#dealing-with-the-lachrymatory-properties-of-
1-3-bis-bromomethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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